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Compound of Interest

Compound Name: Hydroxy-PEG24-Boc

Cat. No.: B1673959 Get Quote

An In-depth Technical Guide to Hydroxy-PEG24-Boc for Researchers, Scientists, and Drug

Development Professionals

Introduction
Hydroxy-PEG24-Boc is a high-purity, heterobifunctional polyethylene glycol (PEG) linker

essential in modern drug development and bioconjugation. It features a 24-unit PEG chain that

enhances solubility and provides a flexible spacer.[1] One terminus of the linker is a hydroxyl (-

OH) group, available for further chemical modification, while the other is a primary amine

protected by a tert-butyloxycarbonyl (Boc) group.[1][2] This Boc protecting group is stable

under various conditions but can be easily removed under acidic conditions, allowing for

sequential and controlled conjugation to other molecules.[2][3]

The unique structure of Hydroxy-PEG24-Boc makes it a valuable tool in the synthesis of

advanced therapeutics such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug

Conjugates (ADCs).[4][5] In these applications, it acts as a hydrophilic spacer to connect

different molecular entities, improving the pharmacokinetic profiles and stability of the final

conjugate.[6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Hydroxy-PEG24-Boc
and structurally similar compounds.
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Property Value Reference

Compound Name
Hydroxy-PEG24-CH2-Boc / N-

Boc-PEG24-alcohol
[1][7]

Molecular Formula
C₅₄H₁₀₉NO₂₇ (Calculated for

N-Boc-PEG24-alcohol)
N/A

Molecular Weight ~1174.4 - 1189.42 g/mol [7][8]

Appearance
Colorless to light yellow liquid

or solid
[5]

Solubility

Soluble in water, ethyl acetate,

methanol, and

dichloromethane

[5]

Storage Conditions
-20°C, keep in a dry and dark

environment
[5]

Synthesis of Hydroxy-PEG24-Boc
The most common and efficient synthesis route for Hydroxy-PEG24-Boc involves the selective

N-protection of the corresponding amino-alcohol precursor, HO-PEG24-NH₂, using di-tert-butyl

dicarbonate ((Boc)₂O). The hydroxyl group generally remains unreactive under these

conditions, allowing for a straightforward, one-step protection of the amine functionality.[4]

Experimental Protocol: Synthesis
Objective: To synthesize Hydroxy-PEG24-Boc via selective N-protection of HO-PEG24-NH₂.

Materials:

HO-PEG24-NH₂ (1 equivalent)

Di-tert-butyl dicarbonate ((Boc)₂O) (1.2 equivalents)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equivalents)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
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Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes or DCM/methanol)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve HO-PEG24-NH₂ in anhydrous DCM or

THF.[4]

Base Addition: Add TEA or DIPEA to the solution and stir for 10 minutes at room

temperature.[4]

Boc₂O Addition: Dissolve (Boc)₂O in a minimal amount of the reaction solvent and add it

dropwise to the stirring solution.[4]

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress

using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS) until the starting material is consumed (typically 2-12 hours).[4]

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure.[4]

Redissolve the residue in a larger volume of ethyl acetate or DCM.[4]

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

[4]

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[4]

Purification: Filter off the drying agent and concentrate the organic solution under reduced

pressure. Purify the crude product by silica gel column chromatography to yield pure
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Hydroxy-PEG24-Boc.[4]

Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR,

and mass spectrometry.[4]
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Synthesis Workflow for Hydroxy-PEG24-Boc

Reaction

Work-up

Purification & Characterization

Dissolve HO-PEG24-NH2
in Anhydrous Solvent

Add Base (TEA or DIPEA)

Add (Boc)2O Solution

Stir at Room Temperature
& Monitor Reaction

Concentrate Mixture

Redissolve in DCM/EtOAc

Wash with NaHCO3 & Brine

Dry over Na2SO4

Concentrate

Silica Gel Chromatography

Characterize (NMR, MS)
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Acid-Catalyzed Boc Deprotection Mechanism
Boc-Protected Amine

(R-NH-Boc)

Protonated Carbamate

+ H+ (TFA)

Carbamic Acid Intermediate

Cleavage of C-O bond

Fragmentation

Free Amine (R-NH3+)
+ CO2

+ tert-Butyl Cation

Spontaneous
Decarboxylation
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Amide Coupling Workflow
Carboxylic Acid

(R'-COOH)

Activated Ester Intermediate

Activation

Coupling Agents
(e.g., EDC/NHS)

Final PEG-Molecule Conjugate
(Amide Bond Formation)

Coupling

Deprotected Amino-PEG
(HO-PEG24-NH2)

Nucleophilic Attack

Purification (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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